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Introduction

Wood is a fundamental building material valued for its sustainability and mechanical properties.

However, its organic nature makes it susceptible to biodeterioration by fungi and insects, which

can compromise its structural integrity and service life.[1] Wood preservation is critical for

extending the lifespan of timber products, especially in harsh environmental conditions.[2][3]

Sodium hexafluorosilicate (Na₂SiF₆), an inorganic salt of hexafluorosilicic acid, is a chemical

compound that has been utilized as a wood preservative.[4] It functions as a biocide, offering

protection against both wood-destroying fungi and insect pests.[5][6] These application notes

provide an overview of its mechanism, efficacy data from various studies, and detailed

protocols for its application and evaluation in a research setting.

Mechanism of Action

The biocidal efficacy of sodium hexafluorosilicate stems primarily from the release of fluoride

ions upon dissolution.[5] These ions are potent metabolic inhibitors for a wide range of

organisms.

Fungicidal Action: The fluoride ions disrupt essential enzymatic processes within fungal cells.

While the exact mechanism is complex, it is believed to involve the disruption of the
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permeability of fungal cell membranes, leading to metabolic failure and cell death.[7] This

action is effective against both brown-rot and white-rot fungi, the two major types of wood-

decaying fungi.[1]

Insecticidal Action: When ingested by wood-boring insects, sodium hexafluorosilicate
releases fluoride ions in the digestive tract.[5] This leads to a multi-pronged attack:

Enzymatic Disruption: The fluoride ions interfere with the enzymes necessary for food

digestion, effectively leading to starvation.[5]

Neurotoxicity: The ions can disrupt nerve signal transmission by interfering with critical

ions like calcium, causing paralysis and immobility.[5]

Exoskeleton Damage: The compound can have a desiccating effect on the waxy outer

layer of an insect's exoskeleton, leading to dehydration and increased vulnerability.[5]

A significant challenge with sodium hexafluorosilicate is its high water solubility, which makes

it prone to leaching from the treated wood when exposed to moisture.[8] This reduces its long-

term effectiveness in outdoor applications. Consequently, research often focuses on co-

treatments or fixation methods to improve its permanence in the wood matrix.[9][10]

Quantitative Data Summary
The following table summarizes the performance of fluoride-based and silicate-based wood

preservatives from various studies. Data for sodium hexafluorosilicate is often presented in

the context of combined treatments due to its high leachability.
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Preservativ
e System

Test
Organism

Experiment
al Condition

Mass Loss
(%)

Control
Mass Loss
(%)

Reference

Polysilicic

Acid (from

Sodium

Silicate)

Gloeophyllum

trabeum

(Brown-rot)

2-week water

leaching
0.2% 32.2% [7]

Polysilicic

Acid (from

Sodium

Silicate)

Trametes

versicolor

(White-rot)

2-week water

leaching
3.4 - 5.2% 30.2% [7]

Sodium

Fluoride

(NaF)

Reticuliterme

s flaviceps

(Termite)

Ground

contact

(leaching)

>10% Not Specified [8]

Na₂SiO₃

cured with

Na₂SiF₆

Not

Applicable

(Leaching

Test)

Water

leaching

Reduced

leaching by

25.97%

compared to

Na₂SiO₃

alone

Not

Applicable
[9]

Nano Metal

Fluorides

(MgF₂ +

CaF₂)

Rhodonia

placenta & T.

versicolor

Leached (EN

84)
<3% Not Specified [8]

Experimental Protocols
Protocol 1: Wood Sample Preparation and Preservative
Treatment
This protocol describes a standard laboratory method for treating wood samples with a sodium

hexafluorosilicate solution using a full-cell (Bethell) process to achieve maximum uptake.[11]

[12]
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1. Materials:

Wood blocks (e.g., Scots pine, Pinus sylvestris), defect-free, sized according to testing
standard (e.g., 50 x 25 x 15 mm for EN 113).
Sodium hexafluorosilicate (Na₂SiF₆).
Deionized water.
Drying oven, desiccator, analytical balance.
Vacuum-pressure impregnation vessel.

2. Procedure:

Number each wood block for identification.
Dry the blocks in an oven at 103 ± 2°C until a constant weight is achieved.
Record the initial oven-dry weight (W₁) of each block after cooling in a desiccator.
Prepare the desired concentration of Na₂SiF₆ solution (e.g., 1-5% w/w in deionized water).
Place the wood blocks in the impregnation vessel and use weights to ensure they remain
submerged.
Apply an initial vacuum of -0.8 bar (or as specified by the standard) and hold for 30 minutes
to remove air from the wood structure.
While maintaining the vacuum, flood the vessel with the preservative solution until the blocks
are fully submerged.
Release the vacuum and apply a hydraulic pressure of 8-10 bar for 2 hours to force the
solution into the wood.
Release the pressure and drain the solution. A final vacuum can be applied for 15 minutes to
remove excess surface solution.
Remove the blocks, wipe off excess solution, and weigh them immediately (W₂).
Calculate the solution uptake: Uptake (kg/m³) = ((W₂ - W₁) / V) * 1000, where V is the volume
of the wood block.
Allow the treated blocks to air-dry (condition) in a well-ventilated area for at least two weeks
before further testing.

Protocol 2: Fungal Decay Resistance Test (Agar-Block
Method)
This protocol is a simplified version of standard laboratory decay tests like EN 113 to evaluate

the efficacy of the preservative against wood-destroying fungi.[8]

1. Materials:
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Treated and untreated (control) wood blocks, conditioned and sterile.
Cultures of wood-decay fungi (e.g., Brown-rot: Coniophora puteana; White-rot: Trametes
versicolor).
Malt extract agar (MEA), sterile culture jars or flasks, sterile water.
Incubator set to 22 ± 2°C and ~70% relative humidity.

2. Procedure:

Sterilize the conditioned wood blocks (e.g., by gamma irradiation or ethylene oxide).
Determine their pre-exposure dry weight (W₃).
Prepare MEA plates and inoculate them with the test fungus. Allow the fungus to grow until it
covers the plate.
In sterile culture jars, place a feeder strip or create a fungal mat on the agar surface.
Place the sterile, weighed wood blocks onto the actively growing fungal culture.
Incubate the jars for a specified period (e.g., 16 weeks) under controlled temperature and
humidity.
After incubation, carefully remove the blocks and gently clean off any surface mycelium.
Dry the blocks in an oven at 103 ± 2°C until a constant weight is achieved.
Record the final oven-dry weight (W₄) after cooling in a desiccator.
Calculate the percentage of mass loss: Mass Loss (%) = ((W₃ - W₄) / W₃) * 100.
Compare the mass loss of treated blocks to the untreated controls to determine the
preservative's effectiveness. A mass loss of <3% is often considered effective protection.

Protocol 3: Accelerated Leaching Test
This protocol simulates weathering to determine the permanence of the preservative, based on

standards like EN 84.[8]

1. Materials:

Treated wood blocks.
Large container for water immersion, deionized water.
Vacuum impregnation apparatus.

2. Procedure:

Take a set of conditioned, treated wood blocks.
Place the blocks in the impregnation vessel, submerge them in deionized water, and apply a
vacuum for 20 minutes.
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Release the vacuum and allow the blocks to soak for 2 hours.
Drain the water and replace it with fresh deionized water.
Let the blocks soak for 14 days, replacing the water at specified intervals (e.g., daily for the
first 5 days, then less frequently).
After the soaking period, remove the blocks and allow them to air-dry (condition) to their
approximate pre-test moisture content.
These leached blocks can then be used in the Fungal Decay Resistance Test (Protocol 2) to
assess the preservative's efficacy after weathering.
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Caption: Experimental workflow for evaluating wood preservative efficacy.
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Caption: Biocidal mechanism of sodium hexafluorosilicate in wood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fpl.fs.usda.gov [fpl.fs.usda.gov]

2. nbinno.com [nbinno.com]

3. nbinno.com [nbinno.com]

4. Hexafluorosilicic acid - Wikipedia [en.wikipedia.org]

5. Why Sodium Fluorosilicate Works as an Insecticide | Mechanism and Applications -
Foshan Nanhai Shuangfu Chemical Co., Ltd [df-chemicals.com]

6. Ammonium Fluorosilicate: A Scientific Marvel in Wood Preservation - Foshan Nanhai
Shuangfu Chemical Co., Ltd [df-chemicals.com]

7. wfs.swst.org [wfs.swst.org]

8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

9. researchgate.net [researchgate.net]

10. woodresearch.sk [woodresearch.sk]

11. balticforestry.lammc.lt [balticforestry.lammc.lt]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [application of sodium hexafluorosilicate in wood
preservation studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096646#application-of-sodium-hexafluorosilicate-in-
wood-preservation-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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